Cas no 687639-03-8 (2-bromo-4-acetamidocyclohexanone)

2-bromo-4-acetamidocyclohexanone structure
687639-03-8 structure
Product name:2-bromo-4-acetamidocyclohexanone
CAS No:687639-03-8
MF:C8H12BrNO2
MW:234.090381622314
CID:2151234
PubChem ID:58981395

2-bromo-4-acetamidocyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-acetamidocyclohexanone
    • N-(3-bromo-4-oxocyclohexyl)acetamide
    • Pramipexole Impurity Z
    • N-(3-bromo-4-oxocyclohexyl)acetamide? (Lenalidomide Impurity pound(c)
    • 2-bromo-4-acetamido-cyclohexanone
    • DTXCID30681508
    • SCHEMBL4631677
    • DB-338180
    • DTXSID50730764
    • WBTGJPGTKKCSKY-UHFFFAOYSA-N
    • CS-0163852
    • Acetamide, N-(3-bromo-4-oxocyclohexyl)-
    • 687639-03-8
    • MDL: MFCD24386973
    • Inchi: InChI=1S/C8H12BrNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h6-7H,2-4H2,1H3,(H,10,11)
    • InChI Key: WBTGJPGTKKCSKY-UHFFFAOYSA-N
    • SMILES: CC(NC1CCC(C(Br)C1)=O)=O

Computed Properties

  • Exact Mass: 233.00500
  • Monoisotopic Mass: 233.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 49.66000
  • LogP: 1.84790

2-bromo-4-acetamidocyclohexanone Security Information

2-bromo-4-acetamidocyclohexanone Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-bromo-4-acetamidocyclohexanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM328206-100mg
N-(3-bromo-4-oxocyclohexyl)acetamide
687639-03-8 95%+
100mg
$800 2023-02-01

2-bromo-4-acetamidocyclohexanone Production Method

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